(1,3-benzodioxol-5-ylmethyl)[(2-methoxy-1-naphthyl)methyl]amine hydrochloride
Overview
Description
(1,3-benzodioxol-5-ylmethyl)[(2-methoxy-1-naphthyl)methyl]amine hydrochloride, commonly known as MDMA, is a synthetic drug that has gained popularity in recent years due to its psychoactive effects. MDMA belongs to the class of drugs known as entactogens, which produce feelings of empathy, emotional openness, and increased sociability. The compound is also known for its use in the recreational drug scene, where it is commonly referred to as ecstasy.
Mechanism of Action
MDMA works by increasing the levels of several neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. These neurotransmitters are responsible for regulating mood, emotion, and motivation. MDMA also causes the release of oxytocin, a hormone that is associated with feelings of love and social bonding.
Biochemical and Physiological Effects:
MDMA has several biochemical and physiological effects on the body. The drug causes an increase in heart rate, blood pressure, and body temperature. It also causes the release of stress hormones, such as cortisol and adrenaline. These effects can be dangerous in certain situations, particularly when the drug is used in high doses or in combination with other substances.
Advantages and Limitations for Lab Experiments
MDMA has several advantages and limitations for use in lab experiments. One advantage is that the drug produces consistent effects across different subjects, making it a reliable tool for use in research. However, MDMA is also a highly controlled substance, which can make it difficult to obtain for research purposes. Additionally, the drug has several potential risks and side effects, which must be carefully considered when designing experiments.
Future Directions
There are several future directions for research on MDMA. One area of interest is the potential therapeutic uses of the drug, particularly in the treatment of PTSD and other mental health conditions. Researchers are also interested in understanding the long-term effects of MDMA use, particularly in relation to brain function and mental health. Additionally, there is interest in developing new, safer versions of the drug that could be used for therapeutic purposes.
Scientific Research Applications
MDMA has been the subject of extensive scientific research in recent years, with studies focusing on its potential therapeutic uses. Research has shown that MDMA has the potential to be effective in treating a range of mental health conditions, including post-traumatic stress disorder (PTSD), anxiety, and depression. MDMA has also been shown to increase feelings of empathy and emotional openness, making it a promising tool for use in psychotherapy.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-N-[(2-methoxynaphthalen-1-yl)methyl]methanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO3.ClH/c1-22-18-9-7-15-4-2-3-5-16(15)17(18)12-21-11-14-6-8-19-20(10-14)24-13-23-19;/h2-10,21H,11-13H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MABWDJUQFFCTIY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=CC=CC=C2C=C1)CNCC3=CC4=C(C=C3)OCO4.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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